Cas no 142346-91-6 (1-(2-bromoethoxy)-4-(tert-butoxy)benzene)

• Product Name: 1-(2-bromoethoxy)-4-(tert-butoxy)benzene
• CAS No: 142346-91-6
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• MDL: MFCD31692031
• CID: 3736059
• PubChem ID: 15018832
• Update Time: 2025-06-11

1-(2-bromoethoxy)-4-(tert-butoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylethoxy)-
• 1-(2-bromoethoxy)-4-(tert-butoxy)benzene
• EN300-96949
• starbld0030108
• STRFWCIJYZEDHC-UHFFFAOYSA-N
• SCHEMBL2970086
• 1-(2-bromoethoxy)-4-[(2-methylpropan-2-yl)oxy]benzene
• 4-(2-Bromoethoxy)phenyl tert-butyl ether
• 142346-91-6
• 2-[4-(1,1-dimethylethoxy)phenoxy]ethyl bromide

• MDL： MFCD31692031
• Inchi： 1S/C12H17BrO2/c1-12(2,3)15-11-6-4-10(5-7-11)14-9-8-13/h4-7H,8-9H2,1-3H3
• InChI Key： STRFWCIJYZEDHC-UHFFFAOYSA-N
• SMILES： C1(OCCBr)=CC=C(OC(C)(C)C)C=C1

Computed Properties

• Exact Mass: 272.04119Da
• Monoisotopic Mass: 272.04119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-bromoethoxy)-4-(tert-butoxy)benzene

Comprehensive Overview of 1-(2-bromoethoxy)-4-(tert-butoxy)benzene (CAS No. 142346-91-6)

1-(2-bromoethoxy)-4-(tert-butoxy)benzene (CAS No. 142346-91-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromoethoxy and tert-butoxy functional group, makes it a versatile building block for complex chemical transformations. Researchers and industries value this compound for its role in cross-coupling reactions, etherification processes, and as a precursor for bioactive molecules.

The growing demand for 1-(2-bromoethoxy)-4-(tert-butoxy)benzene aligns with trends in green chemistry and sustainable synthesis. As industries seek alternatives to traditional reagents, this compound’s efficiency in selective reactions has garnered attention. For instance, its application in Pd-catalyzed coupling reactions is frequently discussed in academic forums, addressing common search queries like "eco-friendly bromoether synthesis" or "tert-butoxybenzene derivatives in drug development." These topics reflect user interest in reducing waste and improving yield in organic synthesis.

From a structural perspective, the bromoethoxy moiety serves as a reactive handle for nucleophilic substitutions, while the tert-butoxy group enhances steric stability. This dual functionality enables applications in high-performance polymers and liquid crystal materials, areas frequently explored in material science. SEO-optimized terms such as "advanced ether-based monomers" or "thermal stability of tert-butoxy aromatics" resonate with professionals seeking innovative solutions for electronic displays or coatings.

Analytical data for CAS No. 142346-91-6, including NMR spectra and HPLC purity profiles, are often requested in procurement databases. Suppliers emphasizing batch-to-batch consistency and low heavy metal content cater to stringent pharmaceutical standards. This aligns with trending searches like "QC guidelines for bromoether compounds" or "scalable synthesis of tert-butoxybenzene derivatives," highlighting the intersection of quality control and process optimization.

In conclusion, 1-(2-bromoethoxy)-4-(tert-butoxy)benzene exemplifies the synergy between molecular design and industrial applicability. Its relevance in green synthesis, material innovation, and pharmaceutical research ensures sustained interest across scientific communities. By addressing frequently searched terms like "bromoethoxy benzene safety data" or "tert-butoxy protecting group alternatives," this overview bridges technical depth with practical insights for diverse audiences.